molecular formula BaFeH4O4 B12554421 Barium iron(2+) hydroxide (1/1/4) CAS No. 142261-82-3

Barium iron(2+) hydroxide (1/1/4)

Cat. No.: B12554421
CAS No.: 142261-82-3
M. Wt: 261.20 g/mol
InChI Key: PTCMPAOKHGDEGH-UHFFFAOYSA-J
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Barium iron(2+) hydroxide (1/1/4) is a chemical compound that consists of barium, iron in the +2 oxidation state, and hydroxide ions

Preparation Methods

Synthetic Routes and Reaction Conditions

Barium iron(2+) hydroxide (1/1/4) can be synthesized through various methods. One common approach involves the reaction of barium hydroxide with iron(2+) salts under controlled conditions. For example, mixing aqueous solutions of barium hydroxide and iron(2+) sulfate can result in the formation of barium iron(2+) hydroxide and barium sulfate as a byproduct. The reaction is typically carried out at room temperature and requires careful control of pH and concentration to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of barium iron(2+) hydroxide (1/1/4) may involve large-scale precipitation reactions where barium hydroxide and iron(2+) salts are mixed in large reactors. The resulting precipitate is then filtered, washed, and dried to obtain the final product. The process may also include steps to purify the compound and remove any impurities.

Chemical Reactions Analysis

Types of Reactions

Barium iron(2+) hydroxide (1/1/4) undergoes various chemical reactions, including:

    Oxidation: The iron(2+) ion can be oxidized to iron(3+) under certain conditions.

    Reduction: The compound can participate in reduction reactions where the iron(2+) ion is reduced to a lower oxidation state.

    Substitution: The hydroxide ions in the compound can be substituted with other anions in exchange reactions.

Common Reagents and Conditions

Common reagents used in reactions involving barium iron(2+) hydroxide (1/1/4) include oxidizing agents like hydrogen peroxide for oxidation reactions and reducing agents like sodium borohydride for reduction reactions. The reactions are typically carried out in aqueous solutions under controlled pH and temperature conditions.

Major Products Formed

The major products formed from reactions involving barium iron(2+) hydroxide (1/1/4) depend on the specific reaction conditions. For example, oxidation reactions may produce iron(3+) hydroxide, while reduction reactions may yield iron metal or other reduced iron species.

Scientific Research Applications

Barium iron(2+) hydroxide (1/1/4) has several scientific research applications, including:

    Chemistry: It is used as a reagent in various chemical reactions and as a precursor for the synthesis of other iron and barium compounds.

    Biology: The compound is studied for its potential biological activity and interactions with biological molecules.

    Medicine: Research is ongoing to explore its potential use in medical applications, such as drug delivery systems and diagnostic agents.

    Industry: It is used in the production of specialized materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of barium iron(2+) hydroxide (1/1/4) involves its interaction with molecular targets and pathways in various applications. For example, in catalytic processes, the compound may facilitate reactions by providing active sites for reactants to interact. In biological systems, it may interact with proteins and other biomolecules, influencing their function and activity.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to barium iron(2+) hydroxide (1/1/4) include other barium and iron hydroxides, such as barium hydroxide and iron(3+) hydroxide. These compounds share some chemical properties but differ in their specific reactivity and applications.

Uniqueness

Barium iron(2+) hydroxide (1/1/4) is unique due to the combination of barium and iron in the +2 oxidation state, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be suitable.

Biological Activity

Barium iron(2+) hydroxide (1/1/4), a compound composed of barium and iron in a hydroxide form, has garnered attention for its potential biological activities. This article explores its biochemical properties, mechanisms of action, and implications for biomedical applications, particularly in tissue engineering and bone repair.

Chemical Composition and Properties

Barium iron(2+) hydroxide can be represented by the formula BaFe OH 4\text{BaFe OH }_4. It is characterized by its unique ionic structure, where barium (Ba²⁺) and iron (Fe²⁺) ions are coordinated with hydroxide ions. The molecular weight of this compound is approximately 261.20 g/mol .

Barium ions have been shown to influence various biological processes due to their ability to mimic calcium ions in biological systems. This mimicry can lead to the incorporation of barium into bone structures, which is critical for understanding its role in bone metabolism.

  • Bone Incorporation : Studies indicate that barium ions are incorporated into bone mineralization processes, potentially enhancing bone density and strength. Barium's larger ionic radius compared to calcium allows it to substitute in hydroxyapatite structures, promoting bone growth and repair .
  • Antibacterial Properties : Research has highlighted the antibacterial potential of barium-laden compounds. The incorporation of barium into biomaterials has been associated with increased resistance to bacterial colonization, making it a promising candidate for applications in orthopedic implants .

2. Toxicity and Safety Concerns

While barium compounds can exhibit beneficial biological activities, their toxicity must also be considered. Barium is known to be toxic at high concentrations, particularly affecting the cardiovascular system and muscle function. The safe dosage levels for biological applications remain an area of active research .

Case Study 1: Barium in Bone Repair

A study conducted on rats demonstrated that barium supplementation significantly increased the incorporation of Ba²⁺ into the bone matrix. Young rats showed a 2.3-fold increase in barium uptake compared to older rats, suggesting that age influences the bioavailability of barium in bone tissue . The study emphasized the potential of barium as a therapeutic agent in enhancing bone regeneration.

Case Study 2: Antibacterial Applications

In vitro studies have shown that barium-containing hydrogels possess enhanced antibacterial properties compared to those without barium. These hydrogels were tested against common pathogens and demonstrated significant reductions in bacterial viability, indicating their potential use in wound healing and surgical applications .

Data Tables

Property Value
Molecular Weight261.20 g/mol
SolubilitySoluble in water
Ionic Radius (Ba²⁺)1.34 Å
Ionic Radius (Ca²⁺)0.99 Å
Bone Incorporation RateUp to 2.3-fold increase

Research Findings

Recent research has indicated that while barium can enhance biological activity through improved bone integration and antibacterial effects, further studies are necessary to fully understand its mechanisms and long-term effects on human health. The incorporation of barium into biomaterials should be approached with caution due to potential toxicity issues.

Properties

CAS No.

142261-82-3

Molecular Formula

BaFeH4O4

Molecular Weight

261.20 g/mol

IUPAC Name

barium(2+);iron(2+);tetrahydroxide

InChI

InChI=1S/Ba.Fe.4H2O/h;;4*1H2/q2*+2;;;;/p-4

InChI Key

PTCMPAOKHGDEGH-UHFFFAOYSA-J

Canonical SMILES

[OH-].[OH-].[OH-].[OH-].[Fe+2].[Ba+2]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.